4-({[(3-ethyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio]acetyl}amino)benzamide

• IUPAC Name: 4-[[2-[(3-ethyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetyl]amino]benzamide
• InChI: InChI=1S/C21H19N5O3S/c1-2-26-20(29)18-17(14-5-3-4-6-15(14)24-18)25-21(26)30-11-16(27)23-13-9-7-12(8-10-13)19(22)28/h3-10,24H,2,11H2,1H3,(H2,22,28)(H,23,27)
• InChI Key: UXEQFTJFKVEPGG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC(=O)NC4=CC=C(C=C4)C(=O)N
• Molecular Formula: C21H19N5O3S
• Molecular Weight: 421.5 g/mol

Description

This compound is a derivative of indoles, which are some of the most versatile and common nitrogen-based heterocyclic scaffolds. It is frequently used in the synthesis of various organic compounds. The molecular formula of this compound is C15H15N3O3S.

Molecular Structure Analysis

The molecular structure of this compound involves a pyrimido-indole core, which is a fused ring system combining pyrimidine and indole. The exact structure analysis is not available in the retrieved literature.

Chemical Reactions Analysis

While the specific chemical reactions involving this compound are not detailed in the available literature, similar compounds are known to participate in multicomponent reactions.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown promise as antiviral agents. For instance:

• .
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Anti-HIV Activity

Indole derivatives have been investigated for their anti-HIV potential. For example:

• .

Other Biological Activities

Indole derivatives also exhibit a range of other biological activities:

Mechanism of Action

Target of Action

The compound, also known as 4-({[(3-ethyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio]acetyl}amino)benzamide, is a derivative of indole . Indole derivatives are known to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various targets in the body.

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may interact with its targets to modulate these biological processes.

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives , it is likely that this compound influences multiple biochemical pathways

Pharmacokinetics

Indole derivatives are generally known for their broad-spectrum biological activities , suggesting that they may have favorable ADME properties that contribute to their bioavailability and therapeutic potential.

Result of Action

Given the diverse biological activities of indole derivatives , it is likely that this compound exerts a range of effects at the molecular and cellular levels.